1-(ethylsulfonyl)-N-[5-(3-methylbenzyl)-1,3,4-thiadiazol-2-yl]-4-piperidinecarboxamide

• IUPAC Name: 1-ethylsulfonyl-N-[5-[(3-methylphenyl)methyl]-1,3,4-thiadiazol-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H24N4O3S2/c1-3-27(24,25)22-9-7-15(8-10-22)17(23)19-18-21-20-16(26-18)12-14-6-4-5-13(2)11-14/h4-6,11,15H,3,7-10,12H2,1-2H3,(H,19,21,23)
• InChI Key: ZRXIZWWLEMGVLQ-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=NN=C(S2)CC3=CC=CC(=C3)C
• Molecular Formula: C18H24N4O3S2
• Molecular Weight: 408.5 g/mol

Description

Synthesis Analysis

The synthesis of related 1,3,4-thiadiazol-2-yl piperazine and piperidine derivatives involves connection reactions between 1,3,4-thiadiazol and N-substituted piperazine or piperidine. These syntheses typically require specific solvents, acid acceptors, and controlled reaction temperatures to achieve desired yields. For instance, a study detailed the optimized conditions for synthesizing a derivative with a 75% yield at 25℃ using acetonitrile as the solvent and triethylamine as the acid acceptor (Wu Qi, 2014).

Molecular Structure Analysis

The molecular structure of related compounds is characterized by spectroscopic methods such as 1H NMR, 13C NMR, IR, and elemental analysis. These methods provide insights into the arrangement of atoms within the molecule and the electronic environment, crucial for understanding its reactivity and interaction with biological targets. For example, novel N-substituted derivatives of a related compound were synthesized and their structures were elucidated using these techniques, showcasing the compound's complexity and potential for diverse biological activities (H. Khalid et al., 2016).

Chemical Reactions and Properties

The chemical reactivity of this compound class includes interactions with various reagents to form derivatives with potential biological activities. These reactions often involve the introduction of various functional groups that can significantly alter the compound's properties and efficacy as a biological agent. For instance, the synthesis of piperidine and thiadiazole derivatives has been explored for their antibacterial activities, indicating the chemical versatility and potential therapeutic applications of these compounds (A. Foroumadi et al., 2005).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for their formulation and application in a biological context. These properties are influenced by the compound's molecular structure and can be studied through various analytical techniques. For example, the synthesis and characterization of Co(II) complexes of related compounds provide insights into their fluorescence properties and potential applications in imaging and as anticancer agents (Gomathi Vellaiswamy & S. Ramaswamy, 2017).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interaction with biological targets, are essential for understanding the compound's mechanism of action and therapeutic potential. Studies on related compounds have explored their antimicrobial, antileishmanial, and anticancer activities, providing a foundation for further research into their applications. Notably, the synthesis and biological evaluation of piperidine-based derivatives highlight the compound's potential as promising anticancer agents, underscoring the importance of chemical property analysis (A. Rehman et al., 2018).